Cas no 1706583-80-3 (3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester)

• Product Name: 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester
• CAS No: 1706583-80-3
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5181368
• Update Time: 2025-10-28

3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H23N3O3/c1-9-12(10(2)16-15-9)11-8-19-7-6-17(11)13(18)20-14(3,4)5/h11H,6-8H2,1-5H3,(H,15,16)
• InChI Key： NEAXMIVRHCSYFA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOCC1C1=C(C)NN=C1C

Additional information on 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester

Introduction to 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester (CAS No. 1706583-80-3) and Its Applications in Modern Chemical Biology

The compound 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester (CAS No. 1706583-80-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This tert-butyl ester derivative of a pyrazole-morpholine hybrid has garnered significant attention in the field of medicinal chemistry due to its unique structural features and promising biological activities. The presence of both the pyrazole and morpholine moieties in its molecular framework endows it with the potential to interact with a diverse array of biological targets, making it a valuable scaffold for drug discovery.

At the heart of this compound's appeal lies its ability to modulate biological pathways through precise molecular interactions. The pyrazole ring, known for its stability and versatility in medicinal chemistry, serves as a key pharmacophore, while the morpholine moiety contributes to solubility and metabolic stability. This combination has been strategically explored in recent years to develop novel therapeutic agents with enhanced efficacy and reduced toxicity. The tert-butyl ester group, on the other hand, not only provides a handle for further chemical manipulation but also influences the compound's pharmacokinetic properties, such as bioavailability and duration of action.

In recent years, there has been a surge in interest regarding hybrid compounds that integrate multiple pharmacophoric elements to achieve synergistic effects. The pyrazole-morpholine hybrid exemplifies this trend, with studies demonstrating its potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. For instance, research published in leading journals like *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the ability of such hybrids to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX. This aligns with the growing demand for targeted therapies that offer precision without systemic side effects.

The synthesis of 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester involves a multi-step process that showcases the ingenuity of modern synthetic organic chemistry. Key steps typically include condensation reactions to form the pyrazole ring, followed by nucleophilic substitution or coupling reactions to introduce the morpholine moiety. The final step often involves esterification to incorporate the tert-butyl ester group, which is critical for both functionalization and pharmacological optimization. Advanced techniques such as transition-metal catalysis have been employed to enhance reaction efficiency and selectivity, ensuring high yields of the desired product.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated that it exhibits moderate activity against certain cancer cell lines by disrupting microtubule formation or inhibiting key signaling cascades. Additionally, its interaction with bacterial enzymes has been explored, suggesting potential applications in combating resistant strains of pathogens. These findings underscore the importance of structural diversity in drug discovery and highlight how modifications at specific positions—such as those present in this compound—can significantly alter its biological profile.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into how 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester interacts with biological targets at the atomic level. These simulations have helped predict binding affinities and identify key residues involved in drug-receptor interactions. Such data is instrumental in guiding medicinal chemists during lead optimization efforts, allowing for more rational design of derivatives with improved properties. Furthermore, machine learning algorithms have been applied to analyze large datasets containing similar compounds, enabling rapid identification of promising candidates for further experimental validation.

The pharmaceutical industry has taken note of these advancements, with several companies incorporating hybrid compounds like this into their pipeline programs. The ability to fine-tune both potency and selectivity through structural modifications makes such molecules highly attractive for developing next-generation therapeutics. As research progresses, it is anticipated that more derivatives will emerge, each offering unique advantages tailored to specific therapeutic needs. Collaborative efforts between academic researchers and industry scientists are crucial in translating these findings into tangible clinical benefits for patients worldwide.

Looking ahead, the future prospects for 3-(3,5-Dimethyl-1H-pyrazol-4-yl)-morpholine-4-carboxylic acid tert-butyl ester and its analogs appear bright indeed. Continued exploration into its mechanism of action will likely uncover new therapeutic applications beyond those currently envisioned. Innovations in synthetic methodologies may also enable access to more complex derivatives with enhanced pharmacological profiles. As our understanding of biological systems deepens, so too will our capacity to design molecules that precisely address unmet medical needs—a testament to the enduring power of interdisciplinary research in chemical biology.